Cas no 892549-17-6 (1-Cyanocyclohexaneacetamide)
1-Cyanocyclohexaneacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-cyano-cyclohexyl)-acetamide
- 2-(1-cyanocyclohexyl)acetamide
- EN300-7563508
- 1-Cyanocyclohexaneacetamide
- FKOANHLHMPAVER-UHFFFAOYSA-N
- SCHEMBL5692544
- 892549-17-6
-
- Inchi: 1S/C9H14N2O/c10-7-9(6-8(11)12)4-2-1-3-5-9/h1-6H2,(H2,11,12)
- InChI Key: FKOANHLHMPAVER-UHFFFAOYSA-N
- SMILES: O=C(CC1(C#N)CCCCC1)N
Computed Properties
- Exact Mass: 166.110613074g/mol
- Monoisotopic Mass: 166.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 66.9Ų
1-Cyanocyclohexaneacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7563508-0.05g |
2-(1-cyanocyclohexyl)acetamide |
892549-17-6 | 95.0% | 0.05g |
$205.0 | 2025-03-22 | |
| Enamine | EN300-7563508-0.1g |
2-(1-cyanocyclohexyl)acetamide |
892549-17-6 | 95.0% | 0.1g |
$306.0 | 2025-03-22 | |
| Enamine | EN300-7563508-0.25g |
2-(1-cyanocyclohexyl)acetamide |
892549-17-6 | 95.0% | 0.25g |
$438.0 | 2025-03-22 | |
| Enamine | EN300-7563508-0.5g |
2-(1-cyanocyclohexyl)acetamide |
892549-17-6 | 95.0% | 0.5g |
$691.0 | 2025-03-22 | |
| Enamine | EN300-7563508-1.0g |
2-(1-cyanocyclohexyl)acetamide |
892549-17-6 | 95.0% | 1.0g |
$884.0 | 2025-03-22 | |
| Enamine | EN300-7563508-2.5g |
2-(1-cyanocyclohexyl)acetamide |
892549-17-6 | 95.0% | 2.5g |
$1735.0 | 2025-03-22 | |
| Enamine | EN300-7563508-5.0g |
2-(1-cyanocyclohexyl)acetamide |
892549-17-6 | 95.0% | 5.0g |
$2566.0 | 2025-03-22 | |
| Enamine | EN300-7563508-10.0g |
2-(1-cyanocyclohexyl)acetamide |
892549-17-6 | 95.0% | 10.0g |
$3807.0 | 2025-03-22 | |
| 1PlusChem | 1P0288KO-50mg |
2-(1-cyanocyclohexyl)acetamide |
892549-17-6 | 95% | 50mg |
$306.00 | 2024-04-20 | |
| 1PlusChem | 1P0288KO-100mg |
2-(1-cyanocyclohexyl)acetamide |
892549-17-6 | 95% | 100mg |
$441.00 | 2024-04-20 |
1-Cyanocyclohexaneacetamide Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 1-Cyanocyclohexaneacetamide
Recent Advances in the Study of 1-Cyanocyclohexaneacetamide (CAS: 892549-17-6)
1-Cyanocyclohexaneacetamide (CAS: 892549-17-6) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its utility as a bioactive molecule. This research brief aims to summarize the latest findings related to 1-Cyanocyclohexaneacetamide, highlighting its significance in contemporary biomedical research.
The compound 1-Cyanocyclohexaneacetamide has been identified as a key intermediate in the synthesis of various pharmacologically active molecules. Its unique chemical structure, characterized by a cyanocyclohexyl group attached to an acetamide moiety, allows for versatile modifications that can lead to the development of novel therapeutic agents. Recent synthetic methodologies have optimized the production of 1-Cyanocyclohexaneacetamide, ensuring high yields and purity, which are critical for its application in drug discovery pipelines.
Pharmacological studies have demonstrated that 1-Cyanocyclohexaneacetamide exhibits promising bioactivity, particularly in the modulation of enzymatic pathways involved in neurodegenerative diseases and cancer. For instance, research has shown that this compound can act as an inhibitor of specific kinases and proteases, making it a potential candidate for targeted therapy. Additionally, its ability to cross the blood-brain barrier has sparked interest in its use for treating central nervous system disorders, such as Alzheimer's and Parkinson's diseases.
In vitro and in vivo studies have further elucidated the safety profile and efficacy of 1-Cyanocyclohexaneacetamide. Preclinical trials have reported minimal toxicity at therapeutic doses, suggesting a favorable risk-benefit ratio. However, further investigations are required to fully understand its pharmacokinetics and pharmacodynamics, as well as to identify any potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound into clinical trials.
The potential applications of 1-Cyanocyclohexaneacetamide extend beyond traditional small-molecule therapeutics. Recent advancements in drug delivery systems, such as nanoparticle-based carriers, have explored the incorporation of this compound to enhance its bioavailability and targeted delivery. These innovations hold promise for improving treatment outcomes in complex diseases where conventional therapies have limitations.
In conclusion, 1-Cyanocyclohexaneacetamide (CAS: 892549-17-6) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its synthetic accessibility, bioactivity, and potential therapeutic applications make it a focal point of ongoing studies. As research progresses, this compound may pave the way for the development of novel drugs addressing unmet medical needs. Future directions include optimizing its chemical derivatives, conducting comprehensive clinical trials, and exploring its synergies with other therapeutic agents.
892549-17-6 (1-Cyanocyclohexaneacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)